Cas no 69380-73-0 (1H-Benzimidazole-1-carboxylicacid,methylester(9CI))

• Product Name: 1H-Benzimidazole-1-carboxylicacid,methylester(9CI)
• CAS No: 69380-73-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 853161
• PubChem ID: 13338974
• Update Time: 2025-04-19

1H-Benzimidazole-1-carboxylicacid,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-carboxylicacid,methylester(9CI)
• methyl benzimidazole-1-carboxylate
• SCHEMBL9791225
• Methyl 1H-benzimidazole-1-carboxylate
• 1-methoxycarbonylbenzimidazole
• OJHVSVKKRBFAEY-UHFFFAOYSA-N
• DTXSID80537384
• 69380-73-0

• Inchi： 1S/C9H8N2O2/c1-13-9(12)11-6-10-7-4-2-3-5-8(7)11/h2-6H,1H3
• InChI Key： OJHVSVKKRBFAEY-UHFFFAOYSA-N
• SMILES： O(C)C(N1C=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles